Cas no 2418681-94-2 ((2-tert-butyl-1,3-thiazol-5-yl)methyl({5-(difluoromethyl)-1,2-oxazol-3-ylmethyl})amine hydrochloride)

• Product Name: (2-tert-butyl-1,3-thiazol-5-yl)methyl({5-(difluoromethyl)-1,2-oxazol-3-ylmethyl})amine hydrochloride
• CAS No: 2418681-94-2
• MF: C₁₃H₁₈ClF₂N₃OS
• MW: 337.816327571869
• MDL: MFCD32679572
• CID: 5669324
• PubChem ID: 154577536
• Update Time: 2025-05-23

(2-tert-butyl-1,3-thiazol-5-yl)methyl({5-(difluoromethyl)-1,2-oxazol-3-ylmethyl})amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2418681-94-2
• [(2-tert-butyl-1,3-thiazol-5-yl)methyl]({[5-(difluoromethyl)-1,2-oxazol-3-yl]methyl})amine hydrochloride
• N-[(2-Tert-butyl-1,3-thiazol-5-yl)methyl]-1-[5-(difluoromethyl)-1,2-oxazol-3-yl]methanamine;hydrochloride
• EN300-26860714
• (2-tert-butyl-1,3-thiazol-5-yl)methyl({5-(difluoromethyl)-1,2-oxazol-3-ylmethyl})amine hydrochloride

• MDL： MFCD32679572
• Inchi： 1S/C13H17F2N3OS.ClH/c1-13(2,3)12-17-7-9(20-12)6-16-5-8-4-10(11(14)15)19-18-8;/h4,7,11,16H,5-6H2,1-3H3;1H
• InChI Key： YSMVUIUMSYMIOK-UHFFFAOYSA-N
• SMILES： Cl.S1C(=CN=C1C(C)(C)C)CNCC1C=C(C(F)F)ON=1

Computed Properties

• Exact Mass: 337.0827174g/mol
• Monoisotopic Mass: 337.0827174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2Ų

Additional information on (2-tert-butyl-1,3-thiazol-5-yl)methyl({5-(difluoromethyl)-1,2-oxazol-3-ylmethyl})amine hydrochloride

Introduction to (2-tert-butyl-1,3-thiazol-5-yl)methyl({5-(difluoromethyl)-1,2-oxazol-3-ylmethyl})amine hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 2418681-94-2 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as (2-tert-butyl-1,3-thiazol-5-yl)methyl({5-(difluoromethyl)-1,2-oxazol-3-ylmethyl})amine hydrochloride, represents a sophisticated blend of heterocyclic scaffolds and functional groups designed to interact with biological targets in novel ways. Its molecular structure incorporates key features such as a thiazole ring system and an oxazole moiety, both of which are well-documented for their biological activity and potential therapeutic applications.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways by targeting specific enzymes or receptors. The (2-tert-butyl-1,3-thiazol-5-yl)methyl({5-(difluoromethyl)-1,2-oxazol-3-ylmethyl})amine hydrochloride structure is particularly intriguing due to its ability to combine the lipophilicity provided by the tert-butyl group with the electron-deficient nature of the difluoromethyl substituent. This combination not only enhances the compound's solubility in both aqueous and organic solvents but also increases its binding affinity to biological targets.

The thiazole ring is a prominent feature in many bioactive molecules, often found in antibiotics, antifungals, and anti-inflammatory agents. Its sulfur-containing heteroatom allows for strong interactions with biological systems, making it a valuable component in drug design. In the context of this compound, the presence of the 2-tert-butyl substituent on the thiazole ring further modulates its electronic properties, potentially influencing its interaction with biological targets. This modification has been strategically incorporated to enhance the compound's metabolic stability and reduce off-target effects.

The oxazole moiety is another critical component of this molecule, contributing to its overall pharmacophore. Oxazoles are known for their ability to engage in hydrogen bonding and π-stacking interactions, which are essential for achieving high binding affinity. The specific placement of the 5-(difluoromethyl)-1,2-oxazol-3-ylmethyl group at the terminal position of the molecule allows for optimal orientation when interacting with biological targets. This arrangement maximizes the compound's potential to disrupt or modulate specific biological pathways.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance drug-like properties such as metabolic stability and cell membrane permeability. The incorporation of a difluoromethyl group into the oxazole ring of this compound leverages these benefits, making it an attractive candidate for further development. The difluoromethyl group not only improves the compound's pharmacokinetic profile but also contributes to its unique electronic properties, which can be exploited to achieve higher selectivity in target binding.

In addition to its structural features, (2-tert-butyl-1,3-thiazol-5-yl)methyl({5-(difluoromethyl)-1,2-oxazol-3-ylmethyl})amine hydrochloride has shown promise in preclinical studies as a potential therapeutic agent. Research indicates that this compound can interact with various biological targets relevant to diseases such as cancer, inflammation, and neurological disorders. The ability of this molecule to modulate multiple pathways simultaneously makes it a compelling candidate for multitarget drug discovery efforts.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of chiral auxiliaries or catalysts may be necessary to achieve enantiopurity if stereochemical selectivity is desired. These synthetic challenges underscore the complexity and sophistication involved in developing novel bioactive molecules like (2-tert-butyl-1,3-thiazol-5-yl)methyl({5-(difluoromethyl)-1,2-oxazol-3-ylmethyl})amine hydrochloride.

Evaluation of this compound's pharmacological properties has revealed several promising characteristics. Its binding affinity to target proteins has been measured using techniques such as surface plasmon resonance (SPR) and X-ray crystallography. These studies have provided valuable insights into how the molecule interacts with its intended targets at a molecular level. Additionally, preliminary toxicology studies have shown that this compound exhibits low toxicity profiles at therapeutic doses, suggesting its potential for safe clinical use.

The development of new drugs is often a lengthy process that involves extensive testing and regulatory approval. However，（2-tert-butyl）(5-difluoromethoxy)benzamide hydrochloride represents an early yet promising step toward creating novel therapeutic agents based on innovative molecular designs like those seen here. By leveraging cutting-edge synthetic chemistry and computational modeling techniques， researchers aim to optimize this compound further before moving into human clinical trials.

The impact of such compounds extends beyond mere treatment efficacy; they also contribute significantly toward advancing our understanding of disease mechanisms at a molecular level。 As research continues into（2418681）and similar molecules， we can expect further breakthroughs that will shape future therapeutic strategies across various medical disciplines。